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molecular formula C8H10N2O B8738521 5,6,7,8-Tetrahydroimidazo[1,5-a]pyridine-3-carbaldehyde

5,6,7,8-Tetrahydroimidazo[1,5-a]pyridine-3-carbaldehyde

Cat. No. B8738521
M. Wt: 150.18 g/mol
InChI Key: IKFGDYBQIWCSHH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07354934B2

Procedure details

To a solution of 5,6,7,8-tetrahydro-imidazo[1,5-a]pyridine (prepared as described by Lattrell, R. et al. The J. of Antibiotics 1988, 41, 1395-1408) in THF (7 mL) at −78° C. was added a solution of n-BuLi (2.5 M in hexanes, 0.70 mL, 1.75 mmol) and the reaction stirred at −78° C. for 10 min. DMF (1.0 mL) was added to the mixture at −78° C. and the reaction warmed to room temperature and stirred for 2 h before quenching with saturated aqueous NH4Cl (5 mL). The mixture was diluted with EtOAc (30 mL) and brine and the organic phase washed with brine (1×30 mL), dried (Na2SO4) and concentrated in vacuo. The resultant brown oil (191 mg) was purified by column chromatography on silica gel (CH2Cl2/MeOH, 96:4) to afford the desired aldehyde (105 mg, 40%) as an orange oil. 1H NMR (CDCl3) δ 1.83-1.89 (m, 2H), 1.94-2.02 (m, 2H), 2.85 (t, 2H, J=6 Hz), 4.39 (t, 2H, J=6 Hz), 7.05 (s, 1H), 9.71 (s, 1H).
Name
5,6,7,8-tetrahydro-imidazo[1,5-a]pyridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
DMF
Quantity
1 mL
Type
reactant
Reaction Step Two
Name
n-BuLi
Quantity
0.7 mL
Type
reactant
Reaction Step Three
Name
THF
Quantity
7 mL
Type
solvent
Reaction Step Three
Name
aldehyde
Yield
40%

Identifiers

REACTION_CXSMILES
[CH:1]1[N:2]=[CH:3][N:4]2[CH2:9][CH2:8][CH2:7][CH2:6][C:5]=12.[Li]CCCC.CN([CH:18]=[O:19])C>C1COCC1>[CH:1]1[N:2]=[C:3]([CH:18]=[O:19])[N:4]2[CH2:9][CH2:8][CH2:7][CH2:6][C:5]=12

Inputs

Step One
Name
5,6,7,8-tetrahydro-imidazo[1,5-a]pyridine
Quantity
0 (± 1) mol
Type
reactant
Smiles
C=1N=CN2C1CCCC2
Step Two
Name
DMF
Quantity
1 mL
Type
reactant
Smiles
CN(C)C=O
Step Three
Name
n-BuLi
Quantity
0.7 mL
Type
reactant
Smiles
[Li]CCCC
Name
THF
Quantity
7 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
-78 °C
Stirring
Type
CUSTOM
Details
the reaction stirred at −78° C. for 10 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the reaction warmed to room temperature
STIRRING
Type
STIRRING
Details
stirred for 2 h
Duration
2 h
CUSTOM
Type
CUSTOM
Details
before quenching with saturated aqueous NH4Cl (5 mL)
ADDITION
Type
ADDITION
Details
The mixture was diluted with EtOAc (30 mL) and brine
WASH
Type
WASH
Details
the organic phase washed with brine (1×30 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (Na2SO4)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
The resultant brown oil (191 mg) was purified by column chromatography on silica gel (CH2Cl2/MeOH, 96:4)

Outcomes

Product
Details
Reaction Time
 10 min
Name
aldehyde
Type
product
Smiles
C=1N=C(N2C1CCCC2)C=O
Measurements
Type Value Analysis
AMOUNT: MASS 105 mg
YIELD: PERCENTYIELD 40%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.